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Compound of Interest

Compound Name: C29H35N3O6S

Cat. No.: B15172505 Get Quote

A comprehensive search of chemical and biomedical literature databases did not yield a

publicly documented compound with the molecular formula C29H35N3O6S. Therefore, it is not

possible to provide specific application notes, experimental protocols, or quantitative data

related to its use in neurological research.

The lack of public information suggests that C29H35N3O6S may be a novel or proprietary

compound not yet described in the scientific literature. Without published studies, key

information regarding its synthesis, biological targets, mechanism of action, efficacy, and safety

profile remains unavailable.

For researchers, scientists, and drug development professionals interested in a specific

compound, the common name, CAS (Chemical Abstracts Service) number, or relevant patent

information is typically required to retrieve detailed scientific data.

If you have access to additional identifiers for the compound with the molecular formula

C29H35N3O6S, please provide them to enable a more targeted and effective search for the

requested information.

In the absence of specific data for C29H35N3O6S, a generalized workflow for characterizing a

novel compound in neurological research is provided below. This workflow illustrates the typical

experimental progression from initial screening to more detailed mechanistic studies.
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General Experimental Workflow for a Novel
Neurological Compound

Phase 1: In Vitro Characterization

Phase 2: Mechanistic Studies

Phase 3: In Vivo & Preclinical Evaluation

Primary Screening
(e.g., High-Throughput Screening)

Target Identification & Validation
(e.g., Affinity Chromatography, Kinase Profiling)

Cell-Based Assays
(e.g., Neuroblastoma, Primary Neurons)

Assess Neuroprotection, Neurotoxicity, Anti-inflammatory effects

Dose-Response & IC50/EC50 Determination

Signaling Pathway Analysis
(e.g., Western Blot, RT-qPCR)

Lead Compound
Identified

Identify Key Modulated Proteins & Genes

Investigate Downstream Effects
(e.g., Apoptosis, Synaptic Plasticity)

Animal Model Selection
(e.g., Alzheimer's, Parkinson's models)

Pharmacokinetic (PK) & Pharmacodynamic (PD) Studies

Behavioral & Cognitive Assessments

Histological & Biomarker Analysis
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Neurological Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172505#application-of-c29h35n3o6s-in-
neurological-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/product/b15172505?utm_src=pdf-body-img
https://www.benchchem.com/product/b15172505#application-of-c29h35n3o6s-in-neurological-research
https://www.benchchem.com/product/b15172505#application-of-c29h35n3o6s-in-neurological-research
https://www.benchchem.com/product/b15172505#application-of-c29h35n3o6s-in-neurological-research
https://www.benchchem.com/product/b15172505#application-of-c29h35n3o6s-in-neurological-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15172505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15172505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

